Cas no 78469-86-0 (((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate)

((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate is a chiral epoxide derivative functionalized with a benzyl-protected hydroxymethyl group and a 4-nitrobenzoate ester. This compound is of interest in synthetic organic chemistry due to its stereospecific reactivity, enabling controlled ring-opening reactions for the construction of complex molecular architectures. The presence of the nitrobenzoate moiety enhances its utility as an intermediate in nucleophilic substitution or reduction reactions. Its well-defined stereochemistry ensures reproducibility in asymmetric synthesis, making it valuable for pharmaceutical and fine chemical applications. The benzyl ether group offers additional protection for further functionalization under selective conditions. This compound is typically handled under inert conditions to preserve its stability.
((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate structure
78469-86-0 structure
Product name:((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate
CAS No:78469-86-0
MF:C18H17NO6
MW:343.330685377121
CID:553216
PubChem ID:57647111

((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranemethanol,3-[(phenylmethoxy)methyl]-, 2-(4-nitrobenzoate), (2R,3S)-
    • (2R,3S)-(+)-3-(BENZYLOXYMETHYL)OXIRANE-2-METHANOL 4-NITROBENZOIC ACID ESTER
    • ((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate
    • 78469-86-0
    • ((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl4-nitrobenzoate
    • AKOS016009396
    • ((2R,3S)-3-(benzyloxymethyl)oxiran-2-yl)methyl 4-nitrobenzoate
    • [(2R,3S)-3-(phenylmethoxymethyl)oxiran-2-yl]methyl 4-nitrobenzoate
    • MFCD00043126
    • AMY14448
    • WS-01287
    • (2R,3S)-(+)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester, >=99.0% (sum of enantiomers, HPLC)
    • [(2R,3S)-3-[(BENZYLOXY)METHYL]OXIRAN-2-YL]METHYL 4-NITROBENZOATE
    • MDL： MFCD00043126
    • Inchi： InChI=1S/C18H17NO6/c20-18(14-6-8-15(9-7-14)19(21)22)24-12-17-16(25-17)11-23-10-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2/t16-,17+/m0/s1
    • InChI Key： XBAOYRZETQXAAE-DLBZAZTESA-N
    • SMILES： C1=CC=C(C=C1)COC[C@H]2[C@@H](COC(=O)C3=CC=C(C=C3)[N+](=O)[O-])O2

Computed Properties

  • Exact Mass: 343.10558726g/mol
  • Monoisotopic Mass: 343.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.9Ų
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.299
  • Melting Point: 78-80 °C
  • Boiling Point: 509.5°C at 760 mmHg
  • Flash Point: 212.4°C
  • Refractive Index: 1.588
  • PSA: 93.88000
  • LogP: 3.25900
  • Optical Activity: [α]20/D +34±1°, c = 0.5% in chloroform

((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： 22-24/25
  • Safety Term：22-24/25

((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1253427-1g
(2R,3S)-(+)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester
 78469-86-0 95%
1g
 $320 2024-06-07
TRC
R077290-250mg
((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate
 78469-86-0
250mg
 $ 290.00 2022-06-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
13730-5G-F
((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate
 78469-86-0 ≥99.0% (sum of enantiomers, HPLC)
5G
 ￥9707.21 2022-02-24
Chemenu
CM414619-1g
(2R,3S)-(+)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester
 78469-86-0 95%+
1g
 $256 2024-07-23
Chemenu
CM414619-100mg
(2R,3S)-(+)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester
 78469-86-0 95%+
100mg
 $75 2024-07-23
A2B Chem LLC
AB54901-2g
((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate
 78469-86-0 98%
2g
 $574.00 2024-04-19
Aaron
AR003CDD-2g
(2R,3S)-(+)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester
 78469-86-0 96%
2g
 $559.00 2023-12-14
A2B Chem LLC
AB54901-500mg
((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate
 78469-86-0 98%
500mg
 $224.00 2024-04-19
A2B Chem LLC
AB54901-1g
((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate
 78469-86-0 98%
1g
 $310.00 2024-04-19
1PlusChem
1P003C51-2g
(2R,3S)-(+)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester
 78469-86-0 98%
2g
 $518.00 2024-04-21

((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate Related Literature

78469-86-0 (((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:78469-86-0)((2R,3S)-3-((Benzyloxy)methyl)oxiran-2-yl)methyl 4-nitrobenzoate
A1222076
Purity:99%/99%
Quantity:1g/5g
Price ($):271/802